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Compound of Interest

Compound Name: TASIN-1 Hydrochloride

Cat. No.: B611167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution and laboratory use

of TASIN-1 Hydrochloride, a selective inhibitor of truncated Adenomatous Polyposis Coli

(APC). TASIN-1 selectively targets and induces apoptosis in colorectal cancer cells harboring

APC truncations by inhibiting cholesterol biosynthesis.[1][2]

Product Information
Product Name: TASIN-1 Hydrochloride

CAS Number: 1678515-13-3

Molecular Formula: C₁₈H₂₉ClN₂O₃S[3]

Molecular Weight: 388.95 g/mol [3][4]

Appearance: White to beige powder[4]

Mechanism of Action
TASIN-1 exerts its cytotoxic effects by inhibiting the Emopamil Binding Protein (EBP), a key

enzyme in the cholesterol biosynthesis pathway.[1][5] This inhibition leads to the depletion of

cellular cholesterol, which in turn triggers Endoplasmic Reticulum (ER) stress, the generation of

Reactive Oxygen Species (ROS), and activation of the JNK signaling pathway, ultimately
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leading to apoptosis.[6][7][8] Concurrently, TASIN-1 inhibits the pro-survival Akt signaling

pathway.[6][7][9] This selective action makes it a potent agent against colorectal cancer cells

with truncated APC, while sparing cells with wild-type APC.[1][6]
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Stock Solution Preparation Experimental Use

1. Weigh TASIN-1 HCl 2. Add DMSO 3. Vortex / Sonicate
(Warm if needed) 4. Aliquot 5. Store at -20°C/-80°C A. Thaw Aliquot

Use in Experiment B. Dilute in Culture Media
to Working Concentration C. Treat Cells

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cusabio.com [cusabio.com]

2. apexbt.com [apexbt.com]

3. TASIN-1 Hydrochloride | inhibitor/agonist | CAS 1678515-13-3 | Buy TASIN-1
Hydrochloride from Supplier InvivoChem [invivochem.com]

4. ≥98% (HPLC), EBP-dpendent cholesterol synthesis inhibitor, powder | Sigma-Aldrich
[sigmaaldrich.com]

5. Design and Synthesis of TASIN Analogs Specifically Targeting Colorectal Cancer Cell
Lines with Mutant Adenomatous Polyposis Coli (APC) - PMC [pmc.ncbi.nlm.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. Cholesterol Depletion by TASIN-1 Induces Apoptotic Cell Death through the ER
Stress/ROS/JNK Signaling in Colon Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

8. molnova.com [molnova.com]

9. aacrjournals.org [aacrjournals.org]

To cite this document: BenchChem. [Application Notes and Protocols for TASIN-1
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611167#how-to-dissolve-tasin-1-hydrochloride-for-
laboratory-use]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b611167?utm_src=pdf-body-img
https://www.benchchem.com/product/b611167?utm_src=pdf-custom-synthesis
https://www.cusabio.com/c-19847.html
https://www.apexbt.com/tasin-1.html
http://www.invivochem.com/tasin-1-hydrochloride.html
http://www.invivochem.com/tasin-1-hydrochloride.html
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1988
https://www.sigmaaldrich.com/HK/zh/product/sigma/sml1988
https://pmc.ncbi.nlm.nih.gov/articles/PMC7252524/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7252524/
https://www.medchemexpress.com/tasin-1.html
https://pubmed.ncbi.nlm.nih.gov/29467273/
https://pubmed.ncbi.nlm.nih.gov/29467273/
https://molnova.com/files/document/DATASHEET/DATASHEET_M27797.pdf
https://aacrjournals.org/mct/article-pdf/17/5/943/1858978/943.pdf
https://www.benchchem.com/product/b611167#how-to-dissolve-tasin-1-hydrochloride-for-laboratory-use
https://www.benchchem.com/product/b611167#how-to-dissolve-tasin-1-hydrochloride-for-laboratory-use
https://www.benchchem.com/product/b611167#how-to-dissolve-tasin-1-hydrochloride-for-laboratory-use
https://www.benchchem.com/product/b611167#how-to-dissolve-tasin-1-hydrochloride-for-laboratory-use
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b611167?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

